![molecular formula C10H8ClF3N2O2 B3041023 O1-[4-(trifluoromethyl)benzoyl]-2-chloroethanehydroximamide CAS No. 257624-87-6](/img/structure/B3041023.png)
O1-[4-(trifluoromethyl)benzoyl]-2-chloroethanehydroximamide
Overview
Description
“O1-[4-(trifluoromethyl)benzoyl]-2-chloroethanehydroximamide” is a chemical compound with the molecular formula C10H8ClF3N2O2 and a molecular weight of 280.63 .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not explicitly provided in the search results .Mechanism of Action
O1-[4-(trifluoromethyl)benzoyl]-2-chloroethanehydroximamide works by irreversibly inhibiting cysteine proteases, which are enzymes that play important roles in various physiological processes. Specifically, this compound binds to the active site of cysteine proteases and forms a covalent bond with the catalytic cysteine residue, thereby preventing the enzyme from functioning properly.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including inhibition of tumor growth, induction of apoptosis (programmed cell death), and inhibition of viral replication. It has also been shown to have anti-inflammatory effects and to modulate the immune response. This compound has been used to study the mechanisms of various diseases and conditions, including cancer, Alzheimer's disease, and viral infections.
Advantages and Limitations for Lab Experiments
One of the main advantages of using O1-[4-(trifluoromethyl)benzoyl]-2-chloroethanehydroximamide in lab experiments is its potent and specific inhibition of cysteine proteases. This allows researchers to study the specific role of these enzymes in various physiological processes and diseases. However, one limitation of this compound is its irreversible inhibition of cysteine proteases, which can make it difficult to study the long-term effects of cysteine protease inhibition.
Future Directions
There are several future directions for the use of O1-[4-(trifluoromethyl)benzoyl]-2-chloroethanehydroximamide in scientific research. One area of focus is the development of new drugs that target cysteine proteases, based on the mechanisms of this compound. Another area of focus is the development of new diagnostic tools for various diseases, based on the biochemical and physiological effects of this compound. Additionally, further research is needed to fully understand the long-term effects of cysteine protease inhibition and the potential side effects of this compound.
Scientific Research Applications
O1-[4-(trifluoromethyl)benzoyl]-2-chloroethanehydroximamide has been used in a wide range of scientific research applications, including the study of various diseases and conditions such as cancer, Alzheimer's disease, and viral infections. It has also been used to study the mechanisms of cysteine proteases and their role in various physiological processes. This compound has been shown to be a valuable tool in drug discovery and development, as well as in the development of new diagnostic tools for various diseases.
properties
IUPAC Name |
[(Z)-(1-amino-2-chloroethylidene)amino] 4-(trifluoromethyl)benzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8ClF3N2O2/c11-5-8(15)16-18-9(17)6-1-3-7(4-2-6)10(12,13)14/h1-4H,5H2,(H2,15,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDYUMNDJSVVPRF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)ON=C(CCl)N)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1C(=O)O/N=C(/CCl)\N)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8ClF3N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.63 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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